1-((1-(3-(trifluoromethyl)benzyl)piperidin-4-yl)methyl)-1H-benzo[d]imidazole oxalate

• IUPAC Name: oxalic acid;1-[[1-[[3-(trifluoromethyl)phenyl]methyl]piperidin-4-yl]methyl]benzimidazole
• InChI: InChI=1S/C21H22F3N3.C2H2O4/c22-21(23,24)18-5-3-4-17(12-18)13-26-10-8-16(9-11-26)14-27-15-25-19-6-1-2-7-20(19)27;3-1(4)2(5)6/h1-7,12,15-16H,8-11,13-14H2;(H,3,4)(H,5,6)
• InChI Key: DUUNMPHEQZIMJI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN2C=NC3=CC=CC=C32)CC4=CC(=CC=C4)C(F)(F)F.C(=O)(C(=O)O)O
• Molecular Formula: C23H24F3N3O4
• Molecular Weight: 463.4 g/mol

Description

1-((1-(3-(trifluoromethyl)benzyl)piperidin-4-yl)methyl)-1H-benzo[d]imidazole oxalate is a useful research compound. Its molecular formula is C23H24F3N3O4 and its molecular weight is 463.457. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

• The compound has been explored for its role as an anaplastic lymphoma kinase (ALK) inhibitor, with potential applications in cancer treatment. However, it showed high clearance and a short half-life in pharmacokinetics studies due to enzymatic hydrolysis (Teffera et al., 2013).

Synthesis and Chemical Properties

• Methods for the synthesis of compounds like 1-((1-(3-(trifluoromethyl)benzyl)piperidin-4-yl)methyl)-1H-benzo[d]imidazole oxalate, specifically focusing on 3- and 4-(1H-azol-1-yl)piperidines, have been developed, enhancing the availability of such compounds for further research (Shevchuk et al., 2012).

Corrosion Inhibition

• Benzimidazole derivatives have shown efficacy as corrosion inhibitors, potentially applicable in protecting metals like steel in acidic environments. This suggests a possible industrial application for similar compounds (Yadav et al., 2016).

Antibacterial and Antifungal Activity

• Certain derivatives of benzimidazole have demonstrated significant antimicrobial and antifungal properties, indicating potential use in medical or agricultural settings (Anisetti & Reddy, 2012).

Molecular Structure Analysis

• Studies on the molecular structures of similar compounds, like methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate, have been conducted, providing insights into their physical and chemical properties, which is crucial for optimizing their applications (Richter et al., 2023).

Neuropharmacology

• Benzimidazole derivatives have been identified as potent antagonists of certain receptors in the central nervous system, which suggests their potential use in the treatment of neurological disorders (Wright et al., 1999).

Mechanism of Action

Target of Action

Similar compounds have been used in the search for new chemical scaffolds able to afford nlrp3 inflammasome inhibitors . The NLRP3 inflammasome is a multi-protein complex that has been identified as a potential target for the treatment of inflammatory diseases .

Mode of Action

It is suggested that similar compounds may interact with their targets through a strong salt-bridge interaction . This interaction could potentially lead to changes in the conformation or function of the target protein .

Biochemical Pathways

The nlrp3 inflammasome, a potential target of similar compounds, is involved in the activation of inflammatory responses . Therefore, it is possible that the compound could affect pathways related to inflammation.

Result of Action

If the compound acts as an nlrp3 inflammasome inhibitor, it could potentially reduce inflammation by preventing the activation of inflammatory responses .